Cas no 70338-96-4 (3-Chloro-4-(cyclopropylmethoxy)aniline)

• Product Name: 3-Chloro-4-(cyclopropylmethoxy)aniline
• CAS No: 70338-96-4
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 3060751
• PubChem ID: 19626993
• Update Time: 2025-04-21

3-Chloro-4-(cyclopropylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(cyclopropylmethoxy)aniline
• A1-04432
• KXRNVHQPIZQVTB-UHFFFAOYSA-N
• 3-Chloro-4-cyclopropylmethoxyphenylamine
• CS-0271455
• DB-105459
• EN300-1295940
• SCHEMBL2562599
• STL414540
• AKOS000221336
• 3-Chloro-4-cyclopropylmethoxy-phenylamine
• 70338-96-4

• MDL： MFCD08699391
• Inchi： 1S/C10H12ClNO/c11-9-5-8(12)3-4-10(9)13-6-7-1-2-7/h3-5,7H,1-2,6,12H2
• InChI Key： KXRNVHQPIZQVTB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1CC1)N

Computed Properties

• Exact Mass: 197.0607417Da
• Monoisotopic Mass: 197.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers